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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B15598908

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the ferroelectric properties of Rochelle salt
and barium titanate (BTO), two prominent materials in the field of ferroelectrics. This analysis is
supported by quantitative data, detailed experimental protocols for property characterization,
and visualizations to elucidate key concepts and experimental setups.

Quantitative Performance Comparison

The ferroelectric performance of Rochelle salt and barium titanate is summarized in the tables
below, offering a direct comparison of their key properties.

Table 1: General and Ferroelectric Properties
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Rochelle Salt (Sodium

Property Potassium Tartrate Barium Titanate (BaTiOs)
Tetrahydrate)
Chemical Formula KNaCsH40e6-4H20 BaTiOs

Crystal Structure

Orthorhombic (paraelectric),

Monoclinic (ferroelectric)[1][2]

Perovskite (cubic above Tc,
tetragonal/orthorhombic/rhomb
ohedral below Tc)[3]

Curie Temperature (Tc)

Two Curie points: -18°C (255
K) and +24°C (297 K)[1][2]

~120-130°C (~393-403 K)[3][4]

Remnant Polarization (Pr) ~0.25 puC/cmz2 5-11.4 uClcm?[4][5]
Coercive Field (Ec) ~0.1-0.4 kV/cm 1.1 - 4 kV/cm[4][6]
Spontaneous Polarization (Ps)  ~0.25 uC/cmz Up to 26 pCl/cm?

Table 2: Dielectric and Piezoelectric Properties

Property

Rochelle Salt

Barium Titanate

Dielectric Constant (er)

Can reach up to 10,000 near
the Curie points[7]

1,500 - 10,000+[8]

Piezoelectric Coefficient (ds3)

~30 pC/N[9]

75 - 470 pCIN[10]

Experimental Protocols

Synthesis and Preparation of Materials
2.1.1. Rochelle Salt Single Crystal Growth

A common method for growing Rochelle salt single crystals is from an aqueous solution.

o Materials: Cream of Tartar (potassium bitartrate), Sodium Carbonate (washing soda), distilled

water.

e Procedure:
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Prepare a saturated solution of Rochelle salt by dissolving Cream of Tartar and Sodium
Carbonate in distilled water. The reaction is: KHC4H406 + NaHCOs — KNaCsH4Os + H20
+ COa.

Heat the solution to ensure all solutes are dissolved and then filter it to remove any

impurities.
Allow the solution to cool slowly. Small seed crystals will form.
Select a well-formed seed crystal and suspend it in a freshly prepared saturated solution.

Allow the solvent to evaporate slowly at a constant temperature. The seed crystal will grow
into a larger single crystal over time.

2.1.2. Barium Titanate Ceramic Synthesis

Barium titanate ceramics are typically prepared via a solid-state reaction method.[11][12]

o Materials: Barium carbonate (BaCOs) and titanium dioxide (TiOz2) powders.

e Procedure:

o

Mix stoichiometric amounts of BaCOs and TiO2 powders.

Calcination: Heat the mixed powder at a high temperature (e.g., 1000-1100 °C) for several
hours to form BaTiOs. The reaction is: BaCOs + TiOz - BaTiOs + COa.

Milling: Mill the calcined powder to obtain a fine and uniform particle size.
Pressing: Press the powder into the desired shape (e.qg., a pellet).

Sintering: Sinter the pressed shape at a higher temperature (e.g., 1200-1400 °C) to form a
dense ceramic.

Measurement of Ferroelectric Hysteresis Loop

The ferroelectric hysteresis loop (Polarization vs. Electric Field) is a key characteristic of a

ferroelectric material. It is commonly measured using a Sawyer-Tower circuit.[13][14][15][16]
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[17]

o Experimental Setup:

[¢]

A function generator to apply a sinusoidal or triangular AC voltage.

o A high-voltage amplifier to amplify the signal.

o The ferroelectric sample (in the form of a capacitor).

o A standard linear capacitor (Co) connected in series with the sample.

o An oscilloscope to display the voltage across the sample (proportional to the electric field)
on the X-axis and the voltage across the standard capacitor (proportional to the
polarization) on the Y-axis.

e Procedure:
o Connect the ferroelectric sample and the standard capacitor in series.
o Apply an AC voltage to the circuit.

o The voltage across the sample (Vx) is applied to the horizontal input of the oscilloscope.
The electric field (E) is calculated as E = Vx / d, where d is the thickness of the sample.

o The voltage across the standard capacitor (Vy) is applied to the vertical input. The
polarization (P) is calculated as P = (Co * Vy) / A, where A is the electrode area of the
sample.

o The oscilloscope will display the P-E hysteresis loop. From this loop, the remnant
polarization (Pr) and the coercive field (E.) can be determined.

Visualizations
Sawyer-Tower Circuit for Hysteresis Measurement
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Caption: A schematic of the Sawyer-Tower circuit used for measuring ferroelectric hysteresis
loops.

Phase Transitions in Rochelle Salt and Barium Titanate
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Caption: Phase transitions of Rochelle salt and Barium Titanate as a function of temperature.

Property Comparison for Ferroelectric Applications
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Caption: A logical diagram comparing the key properties of Rochelle salt and Barium Titanate.

Discussion and Applications

Rochelle Salt was one of the first discovered ferroelectric materials.[18] Its primary
advantages are its low cost and ease of crystal growth.[2] However, its ferroelectric properties
are only present within a narrow temperature range between its two Curie points, and it is
sensitive to humidity.[18] These limitations restrict its use in many modern applications.
Historically, it was used in transducers, microphones, and phonograph pickups.[18][19]

Barium Titanate, on the other hand, is a widely used ceramic ferroelectric material.[3][20] It
exhibits robust ferroelectric properties over a broad temperature range below its high Curie
temperature.[4] BTO has a significantly higher remnant polarization, coercive field, and
piezoelectric coefficient compared to Rochelle salt.[4][10] These superior properties,
combined with its good environmental stability, make it suitable for a wide range of applications,
including:

e Multilayer ceramic capacitors (MLCCs): Due to its high dielectric constant.[20][21]

» Piezoelectric transducers and sensors: For applications such as ultrasonic transducers and
pressure sensors.[3][8][21]

o Actuators: In devices requiring precise mechanical movement.[21]
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» Non-volatile memory (FeERAM): Utilizing its switchable polarization states.

Conclusion

In summary, while Rochelle salt holds historical significance in the discovery of ferroelectricity,
its practical applications are limited by its narrow operating temperature range and
environmental sensitivity. Barium titanate, with its superior and more stable ferroelectric and
piezoelectric properties, is the material of choice for a vast array of modern electronic and
electromechanical devices. The choice between these two materials for a specific application
will be dictated by the required performance characteristics, operating conditions, and cost
considerations. For high-performance, stable applications, barium titanate is the clear
frontrunner. Rochelle salt may find niche applications where its specific properties within its
ferroelectric range are advantageous and its environmental sensitivities can be managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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